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Compound of Interest

Compound Name: Potassium acetate hydrate

Cat. No.: B3326462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium acetate and its hydrated
forms, focusing on key physicochemical properties relevant to research, development, and
pharmaceutical applications.

Core Physicochemical Properties

Potassium acetate (CH3COOK) is the potassium salt of acetic acid. It is a versatile compound
utilized in a wide range of applications, including as a food additive, a deicing agent, and a
crucial component in molecular biology and pharmaceutical formulations.[1][2][3] In laboratory
and industrial settings, it is available in its anhydrous form and as various hydrates.
Understanding the specific properties of each form is critical for accurate experimental design
and product formulation.

The anhydrous form is highly hygroscopic and deliquescent.[1] For applications sensitive to
moisture, the anhydrous form is preferred.[4] Hydrated forms, where water molecules are
incorporated into the crystal structure, are also commonly used.

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for potassium acetate and its
common hydrates for easy comparison.
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Potassium Potassium Potassium Potassium
Property Acetate Acetate Acetate Acetate
(Anhydrous) Hydrate Dihydrate Trihydrate
CAS Number 127-08-2[4][5][6] 254966-93-3[7] Not Available Not Available
Molecular
C2H3KO2[2][4] C2HsKO3[7][8] C2H7KO4[9] C2H9KOs[10]
Formula
] 98.14 g/mol [5][6]
Molecular Weight (1] 116.16 g/mol [7] 134.17 g/mol [9] 152.19 g/mol [10]
White crystalline White powder or
Appearance - -
powder[1] crystals[8]
292 °C
Melting Point (decomposes)[1] N/A - -
[12]
) 1.57 g/cm3 at 25
Density 1.57 glem3[8] - -
°C[5]
7.5-9.0 (5%
pH 6.5 - 9.0 (5%) - -

solution)[1]

Note: Specific CAS numbers for the dihydrate and trihydrate forms are not consistently cited in

major chemical databases; often, the anhydrous CAS number is used.

Experimental Protocols and Methodologies

The accurate determination of the physicochemical properties listed above relies on

standardized experimental protocols. While detailed institutional standard operating procedures

may vary, the fundamental methodologies are outlined below.

Determination of Molecular Weight

The molecular weight is a calculated value based on the molecular formula and the atomic

weights of the constituent atoms. For hydrates, the mass of the water molecules is included in

the calculation.
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CAS Number Assignment

CAS (Chemical Abstracts Service) numbers are unique identifiers assigned to every chemical
substance. These are assigned by the CAS organization and are retrieved from their extensive
database.

pH Measurement

o Preparation of Solution: A 5% (w/v) solution of potassium acetate is prepared by dissolving 5
grams of the compound in 100 mL of deionized water.

o Calibration: A calibrated pH meter is used. Calibration is typically performed using standard
buffer solutions at pH 4.0, 7.0, and 10.0.

¢ Measurement: The pH electrode is rinsed with deionized water, gently dried, and then
immersed in the prepared potassium acetate solution. The reading is allowed to stabilize
before being recorded.

Logical Workflow for Compound Selection

The selection of the appropriate form of potassium acetate is critical for experimental success.
The following diagram illustrates a logical workflow for this decision-making process.
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Caption: Workflow for selecting the appropriate form of potassium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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